Cas no 23099-87-8 (1-Phthalazinamine,4-phenyl-N-propyl-)

• Product Name: 1-Phthalazinamine,4-phenyl-N-propyl-
• CAS No: 23099-87-8
• MF: C₁₇H₁₇N₃
• MW: 263.336983442307
• CID: 255021
• PubChem ID: 211422
• Update Time: 2025-04-19

1-Phthalazinamine,4-phenyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Phthalazinamine,4-phenyl-N-propyl-
• 4-Phenyl-N-propylphthalazin-1(2H)-imine
• 1-Phthalazinamine, 4-phenyl-N-propyl-
• DTXSID30945778
• AKOS008927021
• 4-Phenyl-N-propyl-1-phthalazinamine
• 4-phenyl-n-propylphthalazin-1-amine
• 23099-87-8

• Inchi： 1S/C17H17N3/c1-2-12-18-17-15-11-7-6-10-14(15)16(19-20-17)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,18,20)
• InChI Key： IYVBAXDFYJYFLU-UHFFFAOYSA-N
• SMILES： N(CCC)C1=C2C=CC=CC2=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 263.14241
• Monoisotopic Mass: 263.142248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 1.156
• Boiling Point: 485.2°C at 760 mmHg
• Flash Point: 247.2°C
• Refractive Index: 1.656
• PSA: 37.81